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Compound of Interest

Propyl 3-Propoxypyridine-2-
Compound Name:

carboxylate
CAS No.: 134319-22-5
Cat. No.: B145797

Get Quote

Executive Summary & Strategic Value

Propyl 3-Propoxypyridine-2-carboxylate (CAS 134319-22-5) is a specialized heteroaromatic
building block defined by its specific 3-alkoxy substitution pattern.[1][2] Unlike generic
picolinates, this scaffold offers a pre-installed lipophilic ether chain (propoxy) and a sterically
distinct ester (propyl).

Strategic Niche: This compound acts as a critical intermediate for the synthesis of 3-
Hydroxypicolinate mimetics, a pharmacophore central to:

o HIF-Prolyl Hydroxylase (HIF-PH) Inhibitors: Analogs of drugs like Vadadustat, where the 3-
hydroxy-2-carboxamide core chelates the active site iron.[1]

+ Metalloprotease Inhibitors: The 3-alkoxypyridine motif serves as a bidentate ligand for
Zinc(ll) dependent enzymes.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b145797#bc-rfq
https://www.benchchem.com/product/b145797/docs?utm_src=pdf-body#application-note-strategic-synthesis-of-novel-compounds-using-propyl-3-propoxypyridine-2-carboxylate
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.kuujia.com/cas-14440-94-9.html
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

 Lipophilic Pro-drugs: The propyl/propoxy combination significantly enhances the LogP of the

core, improving passive membrane permeability during early-stage phenotypic screening

compared to methyl/methoxy analogs.

This guide details the protocols for converting this ester into three classes of novel bioactive

compounds: Peptidomimetic Amides, Fused Heterocycles (Oxadiazoles), and De-protected

Chelators.

Chemical Properties & Handling[1]

Property Specification Operational Note
Lipophilic character dominates;
Formula C12H17NOs soluble in non-polar solvents.
[1]
Ideal fragment size for
MW 223.27 g/mol Fragment-Based Drug Design
(FBDD).[1]
Viscous; dispense by weight
Appearance Light yellow liquid rather than volume for
precision.[1]
High solubility in DCM
Solubility DCM, EtOAc, DMSO facilitates low-temperature
reactions.[1]
- Avoid strong acids unless
Stability Stable at RT

deprotection is intended.[1]

Core Synthetic Pathways (Novel Compounds)

The following diagram illustrates the divergent synthesis strategy, transforming the core

scaffold into three distinct bioactive classes.

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.tcichemicals.com/IN/en/beautiful-building-blocks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Saponification
if ester amine used

3-Propoxypicolinamides

AlMe3, Ami : o
o amne (Kinase/HIF-PH Inhibitors)

(Direct Aminolysis;

Propyl 3-Propoxypyridine- NH2NH2-H20
2-carboxylate EIOH, Reflux
(Scaffold)

R-COOH, Coupling
then Cyclization

3-Propoxy-2-(1,2,4-
oxadiazol-5-yl)pyridine

»-| Pyridine-2-carbohydrazide

BBr3, DCM
Ether Cleavage

3-Hydroxypicolinic Acid

Sopobicolniciie o (Active Metal Chelator)

Click to download full resolution via product page

Figure 1: Divergent synthesis map showing the transformation of the propyl ester into amides,
heterocycles, and metal chelators.[2]

Detailed Experimental Protocols
Protocol A: Direct Aminolysis (Synthesis of HIF-PH
Inhibitor Analogs)

Objective: Synthesize lipophilic amide analogs without passing through the carboxylic acid,
avoiding harsh coupling reagents. This method uses Trimethylaluminum (AlMes) to activate the
amine for direct attack on the propyl ester.

Mechanism: The propyl ester is less reactive than methyl esters. AIMes forms a highly reactive
dimethylaluminum amide species that overcomes the steric bulk of the propyl group.

Reagents:

Propyl 3-propoxypyridine-2-carboxylate (1.0 equiv)[1][2]

Amine (e.g., Benzylamine, Glycine methyl ester) (1.2 equiv)

Trimethylaluminum (2.0 M in Toluene) (1.5 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Procedure:
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e Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add the Amine
(1.2 mmol) and anhydrous DCM (5 mL).

 Activation: Cool the solution to 0°C. Dropwise add AlMes (1.5 mmol, 0.75 mL). Caution:
AlMes is pyrophoric. Handle under inert atmosphere. Stir at 0°C for 30 minutes to form the
aluminum amide.

o Addition: Dissolve Propyl 3-propoxypyridine-2-carboxylate (1.0 mmol, 223 mg) in DCM (2
mL) and add it slowly to the reaction mixture.

o Reaction: Allow the mixture to warm to Room Temperature (RT) and reflux for 4—-12 hours.
Monitor by TLC (EtOAc/Hexane 1:1). The propyl ester spot (Rf ~0.6) should disappear.

e Quenching (Critical): Cool to 0°C. Carefully quench by dropwise addition of dilute HCI (1M)
or Rochelle’s salt solution. Gas evolution will occur.[1]

o Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over
Naz2SO0a4, and concentrate.

 Purification: Flash chromatography (SiOz2). Yields typically 80—-90%.

Protocol B: Synthesis of 1,2,4-Oxadiazole Bioisosteres

Objective: Convert the ester into a 1,2,4-oxadiazole ring. This heterocyclic system mimics the
amide bond but improves metabolic stability and membrane permeability.

Reagents:

Propyl 3-propoxypyridine-2-carboxylate[1][2][3][4]

Hydrazine hydrate (80%)

Triethyl orthoformate (or an acid chloride for substituted oxadiazoles)[1]

p-TsOH (catalytic)[1]

Step-by-Step Procedure:
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» Hydrazide Formation: Dissolve the propyl ester (1.0 mmol) in Ethanol (5 mL). Add Hydrazine
hydrate (5.0 mmol). Reflux for 4 hours.

o Note: The propyl group is a good leaving group here; the reaction is cleaner than with
methyl esters which sometimes suffer from incomplete conversion.

o Concentrate in vacuo to obtain the Pyridine-2-carbohydrazide intermediate.[1]

e Cyclization: Suspend the crude hydrazide in Triethyl orthoformate (3 mL). Add p-TsOH (10
mgQ).

o Reflux: Heat to 100°C for 3 hours. The orthoformate acts as both solvent and reagent
(carbon source).

« |solation: Evaporate excess reagent. Recrystallize the residue from Ethanol/Hexane.

Result:3-Propoxy-5-(substituted)-1,2,4-oxadiazol-2-yl-pyridine.

Protocol C: Ether Deprotection (Unmasking the
Chelator)

Objective: Remove the 3-propyl group to reveal the 3-hydroxyl moiety, essential for binding to
the active site metal (e.g., Fe2* in HIF-PH).

Reagents:

e Boron Tribromide (BBr3) (1.0 M in DCM)

o Substrate (The Amide from Protocol A or the Ester)
Step-by-Step Procedure:

o Setup: Dissolve the 3-propoxypyridine derivative (0.5 mmol) in anhydrous DCM (5 mL) at
-78°C.

» Addition: Add BBrs (1.5 mmol, 3 equiv) dropwise. The solution may turn yellow/orange.
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e Warming: Stir at -78°C for 1 hour, then slowly warm to 0°C. Do not heat to RT immediately,
as this may cleave the amide bond if present.

e Quench: Pour into ice water. Neutralize with saturated NaHCOs to pH 7.
o Extraction: Extract with EtOAc/MeOH (9:1) as the product will be polar.

» Validation: NMR will show the disappearance of the propyl triplet/multiplet signals (6 1.0, 1.8,
4.0 ppm) and the appearance of a phenolic -OH peak (broad, & >10 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Strategic Synthesis of Novel
Compounds using Propyl 3-Propoxypyridine-2-carboxylate]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b145797/docs#application-note-
strategic-synthesis-of-novel-compounds-using-propyl-3-propoxypyridine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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